Cas no 87741-95-5 (2-Phenylquinolin-7-ol)

• Product Name: 2-Phenylquinolin-7-ol
• CAS No: 87741-95-5
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1024016
• PubChem ID: 135742176
• Update Time: 2025-04-20

2-Phenylquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-7-ol
• 2-phenyl-1H-quinolin-7-one
• 2-Phenyl-7-hydroxyquinoline
• 2-phenyl-7-Quinolinol
• SCHEMBL396736
• DTXSID10727498
• 2-Phenylquinolin-7(1H)-one
• 87741-95-5
• SB69897
• FT-0765885
• ZAUGGKJWNJYACL-UHFFFAOYSA-N
• DA-19503

• MDL： MFCD18448216
• Inchi： 1S/C15H11NO/c17-13-8-6-12-7-9-14(16-15(12)10-13)11-4-2-1-3-5-11/h1-10,17H
• InChI Key： ZAUGGKJWNJYACL-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines